1-[2-(Methoxymethyl)-4-methyl-1,3-thiazol-5-yl]methanamine hydrochloride

• Molecular Formula: C7H13ClN2OS
• Molecular Weight: 208.71 g/mol
• IUPAC Name: [2-(methoxymethyl)-4-methyl-1,3-thiazol-5-yl]methanamine;hydrochloride
• InChI: InChI=1S/C7H12N2OS.ClH/c1-5-6(3-8)11-7(9-5)4-10-2;/h3-4,8H2,1-2H3;1H
• InChI Key: VCRHBROOGWSGEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)COC)CN.Cl

Description

1-[2-(Methoxymethyl)-4-methyl-1,3-thiazol-5-yl]methanamine hydrochloride is a chemical compound with a unique structure that includes a thiazole ring

Preparation Methods

The synthesis of 1-[2-(Methoxymethyl)-4-methyl-1,3-thiazol-5-yl]methanamine hydrochloride typically involves the reaction of appropriate thiazole derivatives with methoxymethylating agents under controlled conditions. Industrial production methods may involve multi-step synthesis processes that ensure high yield and purity of the final product. Specific reaction conditions, such as temperature, solvent, and catalysts, are optimized to achieve the desired product.

Chemical Reactions Analysis

1-[2-(Methoxymethyl)-4-methyl-1,3-thiazol-5-yl]methanamine hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents to yield reduced forms of the compound.

Substitution: The compound can undergo substitution reactions where functional groups are replaced with other groups under specific conditions. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-[2-(Methoxymethyl)-4-methyl-1,3-thiazol-5-yl]methanamine hydrochloride has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the production of various chemical products and intermediates.

Mechanism of Action

The mechanism of action of 1-[2-(Methoxymethyl)-4-methyl-1,3-thiazol-5-yl]methanamine hydrochloride involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

1-[2-(Methoxymethyl)-4-methyl-1,3-thiazol-5-yl]methanamine hydrochloride can be compared with other similar compounds, such as:

1-[1-(Methoxymethyl)cyclopentyl]methanamine hydrochloride: This compound has a cyclopentyl ring instead of a thiazole ring, leading to different chemical and biological properties.

(4-(Methoxymethyl)-2-oxabicyclo[2.1.1]hexan-1-yl)methanamine hydrochloride: This compound features an oxabicyclo structure, which also results in distinct properties. The uniqueness of this compound lies in its thiazole ring, which imparts specific chemical reactivity and potential biological activities.